Cas no 1252257-56-9 (OPSS-PEG(8)-NHS)

• Product Name: OPSS-PEG(8)-NHS
• CAS No: 1252257-56-9
• MF: C₃₁H₄₉N₃O₁₃S₂
• MW: 735.863067388535
• MDL: MFCD13185003
• CID: 2601982
• PubChem ID: 329823922
• Update Time: 2025-05-20

OPSS-PEG(8)-NHS Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidin-1-yl 3-oxo-1-(pyridin-2-yldisulfanyl)-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oate
• LC-PEG8-SPDP
• SPDP-PEG8-NHS ester
• Opss-peg(8)-nhs
• SPDP-dPEG(R)8-NHS ester
• (2,5-Dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(pyridin-2-yldisulfanyl)propanoylamino]ethox
• OPSS-PEG(8)-NHS

• MDL： MFCD13185003
• Inchi： 1S/C31H49N3O13S2/c35-27(7-26-48-49-28-3-1-2-8-33-28)32-9-11-40-13-15-42-17-19-44-21-23-46-25-24-45-22-20-43-18-16-41-14-12-39-10-6-31(38)47-34-29(36)4-5-30(34)37/h1-3,8H,4-7,9-26H2,(H,32,35)
• InChI Key： HKFFRXQWQMCBEO-UHFFFAOYSA-N
• SMILES： S(CCC(NCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)SC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 49
• Rotatable Bond Count: 34
• Complexity: 878
• Topological Polar Surface Area: 230

OPSS-PEG(8)-NHS Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on OPSS-PEG(8)-NHS

OPSS-PEG(8)-NHS: A Comprehensive Overview

The compound with CAS No 1252257-56-9, commonly referred to as OPSS-PEG(8)-NHS, is a highly specialized chemical entity that has garnered significant attention in the fields of biochemistry, pharmacology, and materials science. This molecule is a derivative of polyethylene glycol (PEG), a well-known polymer widely used in drug delivery systems, bioconjugation, and surface modification. The integration of the N-hydroxysuccinimide (NHS) group into the PEG backbone introduces unique functional properties, making OPSS-PEG(8)-NHS a versatile tool in modern chemical and biomedical research.

Recent advancements in the synthesis and application of OPSS-PEG(8)-NHS have been extensively documented in scientific literature. Researchers have demonstrated its potential as a linker molecule in the development of bioconjugates, enabling the covalent attachment of biomolecules such as proteins, peptides, and nucleic acids to various surfaces or carriers. This capability is particularly valuable in the creation of targeted drug delivery systems, where precise control over molecular interactions is crucial for therapeutic efficacy.

The structure of OPSS-PEG(8)-NHS consists of an octaethylene glycol chain (PEG(8)) flanked by an oxycarbonyl group (O-CO-) on one end and an NHS ester group on the other. The NHS ester is a reactive moiety that facilitates coupling reactions with primary amine groups present on proteins or other biomolecules. This reactivity is enhanced by the stability and biocompatibility of the PEG backbone, which minimizes nonspecific binding and extends the circulation time of bioconjugates in vivo.

One of the most promising applications of OPSS-PEG(8)-NHS lies in its use as a linker for antibody-drug conjugates (ADCs). By attaching cytotoxic drugs to monoclonal antibodies via OPSS-PEG(8)-NHS linkers, researchers can achieve targeted delivery of chemotherapeutic agents to cancer cells while minimizing systemic toxicity. Recent studies have highlighted the improved stability and efficacy of ADCs synthesized using this linker compared to traditional spacers.

In addition to its role in drug delivery, OPSS-PEG(8)-NHS has found applications in diagnostic imaging. Its ability to serve as a bifunctional linker allows for the conjugation of imaging agents such as fluorescent dyes or radionuclides to targeting molecules like peptides or antibodies. This enables the development of highly specific imaging probes for early disease detection and monitoring.

The synthesis of OPSS-PEG(8)-NHS involves a multi-step process that begins with the activation of PEG using carbonyl chloride followed by coupling with NHS. This method ensures high purity and reproducibility, which are critical for downstream applications in biotechnology and medicine. Quality control measures such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and integrity of the final product.

From an environmental standpoint, OPSS-PEG(8)-NHS exhibits excellent biodegradability due to its hydrophilic nature and susceptibility to enzymatic cleavage. This characteristic makes it an eco-friendly alternative to traditional linkers that may persist in the environment for extended periods.

In conclusion, OPSS-PEG(8)-NHS represents a cutting-edge advancement in chemical engineering with broad implications across multiple disciplines. Its unique properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery, diagnostics, and materials science. As ongoing studies continue to uncover new applications for this compound, its role in advancing modern medicine is expected to grow significantly.